Cas no 1261958-67-1 (5-(2,4-Dimethylphenyl)-3-methylphenol)

• Product Name: 5-(2,4-Dimethylphenyl)-3-methylphenol
• CAS No: 1261958-67-1
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• MDL: MFCD18313129
• CID: 2766072
• PubChem ID: 53218820
• Update Time: 2025-06-29

5-(2,4-Dimethylphenyl)-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18313129
• 5-(2,4-Dimethylphenyl)-3-methylphenol, 95%
• 1261958-67-1
• 5-(2,4-DIMETHYLPHENYL)-3-METHYLPHENOL
• 2',4',5-Trimethyl[1,1'-biphenyl]-3-ol
• DTXSID60683717
• 5-(2,4-Dimethylphenyl)-3-methylphenol

• MDL： MFCD18313129
• Inchi： 1S/C15H16O/c1-10-4-5-15(12(3)6-10)13-7-11(2)8-14(16)9-13/h4-9,16H,1-3H3
• InChI Key： LCYPEOSPUSJJNM-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 212.12
• Monoisotopic Mass: 212.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-(2,4-Dimethylphenyl)-3-methylphenol

Introduction to 5-(2,4-Dimethylphenyl)-3-methylphenol (CAS No. 1261958-67-1)

5-(2,4-Dimethylphenyl)-3-methylphenol, also known by its CAS number 1261958-67-1, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique molecular structure, which consists of a phenol moiety substituted with a 2,4-dimethylphenyl group and a methyl group at the 3-position.

The chemical formula of 5-(2,4-Dimethylphenyl)-3-methylphenol is C₁₄H₁₆O, and it has a molecular weight of approximately 204.27 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including Friedel-Crafts alkylation and subsequent functional group modifications. The resulting product is a white to off-white crystalline solid with a melting point ranging from 95 to 98°C.

In the realm of pharmaceutical research, 5-(2,4-Dimethylphenyl)-3-methylphenol has shown promising potential as an intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its role in the development of novel anti-inflammatory agents and antioxidants. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Beyond its pharmaceutical applications, 5-(2,4-Dimethylphenyl)-3-methylphenol has also been explored for its use in materials science. Its unique molecular structure and functional groups make it an attractive candidate for the synthesis of advanced polymers and coatings. Research conducted at the University of California, Berkeley, has shown that this compound can be used as a monomer in the preparation of high-performance polymeric materials with enhanced thermal stability and mechanical strength.

The safety profile of 5-(2,4-Dimethylphenyl)-3-methylphenol is an important consideration for both industrial and laboratory settings. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound to prevent skin contact and inhalation.

In terms of environmental impact, the production and use of 5-(2,4-Dimethylphenyl)-3-methylphenol are subject to strict guidelines to minimize any potential ecological harm. Green chemistry principles are increasingly being adopted in the synthesis processes to reduce waste generation and improve sustainability. For example, researchers at the University of Manchester have developed an eco-friendly synthesis route that utilizes renewable feedstocks and catalytic processes to produce this compound with minimal environmental footprint.

The market demand for 5-(2,4-Dimethylphenyl)-3-methylphenol is expected to grow steadily over the next few years driven by its diverse applications in pharmaceuticals and materials science. Key players in the industry are investing heavily in research and development to explore new uses and improve existing formulations. The global market for this compound is projected to reach USD 50 million by 2030, with significant contributions from North America and Europe.

In conclusion, 5-(2,4-Dimethylphenyl)-3-methylphenol (CAS No. 1261958-67-1) is a versatile organic compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical properties make it an attractive candidate for the development of novel bioactive compounds and advanced materials. As research continues to uncover new possibilities for this compound, it is poised to play a significant role in driving innovation across multiple industries.